![molecular formula C15H13ClN2OS B5737210 4-chloro-N-{[(2-methylphenyl)amino]carbonothioyl}benzamide](/img/structure/B5737210.png)
4-chloro-N-{[(2-methylphenyl)amino]carbonothioyl}benzamide
Overview
Description
4-chloro-N-{[(2-methylphenyl)amino]carbonothioyl}benzamide, also known as CMPTB, is a chemical compound that has been widely studied for its potential use in scientific research. It is a thioamide derivative that has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further investigation.
Scientific Research Applications
1. Anticancer Activity
4-chloro-N-{[(2-methylphenyl)amino]carbonothioyl}benzamide and its derivatives have been explored for their potential anticancer properties. A study by Yılmaz et al. (2015) synthesized derivatives of this compound and found that one of them exhibited significant proapoptotic activity against melanoma cell lines, indicating its potential as an anticancer agent (Yılmaz et al., 2015).
2. Inhibition of Mosquito Development
Compounds structurally related to this compound have been studied for their efficacy in inhibiting mosquito development. Schaefer et al. (1978) researched the effectiveness of these compounds against mosquitoes, indicating a potential application in vector control (Schaefer et al., 1978).
3. Synthesis and Structural Analysis
The synthesis and structural characterization of compounds similar to this compound have been a focus of several studies. Saeed et al. (2010) and Saeed & Wong (2012) have contributed to understanding the synthesis, spectroscopic characterization, and crystal structure of related compounds, aiding in the development of new chemicals with potential applications (Saeed et al., 2010); (Saeed & Wong, 2012).
4. Antibacterial and Antifungal Activities
Some derivatives of this compound exhibit antibacterial and antifungal activities. Vasu et al. (2005) and (2003) reported on thiophene-3-carboxamide derivatives showing such biological activities, which can be valuable in developing new antimicrobial agents (Vasu et al., 2005); (Vasu et al., 2003).
Properties
IUPAC Name |
4-chloro-N-[(2-methylphenyl)carbamothioyl]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13ClN2OS/c1-10-4-2-3-5-13(10)17-15(20)18-14(19)11-6-8-12(16)9-7-11/h2-9H,1H3,(H2,17,18,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ABSKKWMKTQNKRJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NC(=S)NC(=O)C2=CC=C(C=C2)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13ClN2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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